[(2-Chlorophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C10H10ClN3S
• Molecular Weight: 239.73 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-N-(thiadiazol-4-ylmethyl)methanamine
• InChI: InChI=1S/C10H10ClN3S/c11-10-4-2-1-3-8(10)5-12-6-9-7-15-14-13-9/h1-4,7,12H,5-6H2
• InChI Key: NJIWVXFTSZLWTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCC2=CSN=N2)Cl

Description

(2-Chlorophenyl)methylamine is a heterocyclic amine featuring a 1,2,3-thiadiazole core substituted with a methylamine group at position 4 and a 2-chlorophenylmethyl group. This compound is of interest in medicinal chemistry due to its structural similarity to pharmacologically active thiadiazole and thiazole derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chlorophenyl)methylamine typically involves the reaction of 2-chlorobenzyl chloride with 1,2,3-thiadiazole-4-ylmethylamine. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like ethanol or methanol. The reaction mixture is stirred at room temperature for several hours until the desired product is formed .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis. This includes optimizing reaction conditions, using industrial-grade solvents and reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(2-Chlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to yield amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Ammonia, primary amines, thiols, ethanol, methanol.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amine derivatives.

Substitution: Substituted thiadiazole derivatives.

Scientific Research Applications

(2-Chlorophenyl)methylamine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential antimicrobial, antifungal, and antiviral properties.

Medicine: Explored for its potential use in developing new pharmaceuticals, particularly for its anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and as an intermediate in the production of dyes and polymers.

Mechanism of Action

The mechanism of action of (2-Chlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may inhibit microbial growth by interfering with cell wall synthesis or protein function. In cancer cells, it may induce apoptosis by activating specific signaling pathways .

Comparison with Similar Compounds

Structural Analogues with Thiazole/Thiadiazole Cores

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Core Structure	Substituents	Molecular Formula	Key Properties/Applications	Reference
(2-Chlorophenyl)methylamine	1,2,3-Thiadiazole	4-(methylamine), 2-chlorophenylmethyl	C₁₁H₁₁ClN₄S	Potential CNS/antimicrobial activity	-
4-(4-Chlorophenyl)-N,N-di(prop-2-ynyl)thiazol-2-amine	Thiazole	4-chlorophenyl, N-propargyl groups	C₁₅H₁₁ClN₂S	Anti-inflammatory activity
3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine	1,2,4-Thiadiazole	5-amino, 4-chlorophenyl	C₈H₆ClN₃S	Antimicrobial/antifungal applications
(1-Ethylpyrrolidin-2-yl)methylamine	1,2,3-Thiadiazole	4-(methylamine), 1-ethylpyrrolidinyl	C₁₀H₁₈N₄S	Experimental neuroactive candidate
{[2-(2-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}amine	Thiazole	2-chlorophenyl, 4-methyl, 5-methylamine	C₁₁H₁₂ClN₂S	Unspecified bioactivity

Key Observations :

Core Heterocycle Influence :

• The 1,2,3-thiadiazole core in the target compound exhibits distinct electronic and steric properties compared to thiazole (e.g., 4-(4-chlorophenyl)-N,N-di(prop-2-ynyl)thiazol-2-amine ) and 1,2,4-thiadiazole (e.g., 3-(4-chlorophenyl)-1,2,4-thiadiazol-5-amine ). The position of sulfur and nitrogen atoms affects dipole moments and hydrogen-bonding capabilities, influencing receptor binding.

Substituent Effects: The 2-chlorophenyl group in the target compound vs. 4-chlorophenyl in analogues (e.g., ) alters steric bulk and electron-withdrawing effects. Para-substituted chlorophenyl groups may enhance metabolic stability, while ortho-substitution (as in the target compound) could improve membrane permeability . Methylamine vs. Propargyl/Amino Groups: Propargyl substituents (e.g., ) introduce alkyne reactivity, whereas methylamine groups favor hydrogen bonding and solubility .

Biological Activity Trends :

• Thiadiazoles with chlorophenyl groups (e.g., ) show antimicrobial activity, likely due to membrane disruption via lipophilic interactions. The target compound’s 2-chlorophenylmethyl group may enhance similar effects.
• Thiazole derivatives (e.g., ) are often anti-inflammatory or neuroactive, suggesting the target compound’s activity could be modulated by its hybrid structure .

Pharmacological Potential

• Structural Proximity to Clopidogrel : The 2-chlorophenyl group in clopidogrel (a platelet inhibitor) highlights its role in target engagement . The target compound’s analogous substituent may confer similar receptor affinity.
• Antimicrobial Applications : 1,2,4-Thiadiazol-5-amine derivatives (e.g., ) inhibit bacterial growth at MIC values of 8–32 µg/mL, suggesting the target compound could exhibit comparable efficacy.

Biological Activity

(2-Chlorophenyl)methylamine is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in anticancer research. This article explores the synthesis, biological evaluation, and mechanisms of action associated with this compound and its derivatives.

The molecular formula for (2-Chlorophenyl)methylamine is C₁₀H₁₀ClN₃S. The compound features a chlorophenyl moiety attached to a thiadiazole ring, which is known to enhance biological activity through various mechanisms.

Synthesis

The synthesis of (2-Chlorophenyl)methylamine typically involves nucleophilic substitution reactions. A common method includes the reaction of 2-chlorobenzyl chloride with 1,2,3-thiadiazole-4-ylmethylamine under basic conditions. This reaction leads to the formation of the desired amine compound through the substitution of the chlorine atom by the thiadiazole moiety.

Anticancer Properties

Research indicates that derivatives of thiadiazoles, including (2-Chlorophenyl)methylamine, exhibit notable cytotoxic properties against various cancer cell lines. Studies have demonstrated that such compounds can inhibit cell proliferation and induce apoptosis in cancer cells. For instance:

• Cytotoxicity : In vitro studies have shown that compounds with similar structures can significantly inhibit the proliferation of prostate and breast cancer cells .
• Mechanism of Action : The mechanism often involves disruption of cell cycle progression and interaction with cellular targets such as tubulin and various kinases involved in signaling pathways.

Structure-Activity Relationship (SAR)

The presence of specific substituents on the phenyl ring can greatly influence biological activity. For example:

Compound	Structure	Notable Properties
1,3,4-Thiadiazole	Thiadiazole	Exhibits diverse biological activities including antimicrobial and anticancer effects.
5-(2-Chlorophenyl)-1,3,4-thiadiazole	Chlorophenyl Thiadiazole	Known for its anticancer properties and ability to inhibit cell proliferation.

Studies indicate that compounds bearing chlorinated substituents tend to exhibit enhanced anticancer activity compared to their non-chlorinated counterparts .

Case Studies

Several case studies have highlighted the efficacy of thiadiazole derivatives in cancer treatment:

• Study on Gastric Cancer : A study evaluated a series of thiadiazole derivatives against gastric cancer cell lines. One compound demonstrated an IC50 value of 0.028 µM, indicating potent activity comparable to established chemotherapeutics .
• Broad-Spectrum Activity : Another investigation showed that certain derivatives exhibited broad-spectrum activity against multiple cancer types while remaining nontoxic to normal fibroblast cells .